Cas no 1261968-27-7 (3-Cyano-5-(4-methylthiophenyl)phenol)
1261968-27-7 structure
Product Name:3-Cyano-5-(4-methylthiophenyl)phenol
CAS No:1261968-27-7
MF:C14H11NOS
MW:241.308242082596
MDL:MFCD18314323
CID:5168130
Update Time:2026-03-04
3-Cyano-5-(4-methylthiophenyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 3-CYANO-5-(4-METHYLTHIOPHENYL)PHENOL
- 3-Cyano-5-(4-methylthiophenyl)phenol
-
- MDL： MFCD18314323
- Inchi： 1S/C14H11NOS/c1-17-14-4-2-11(3-5-14)12-6-10(9-15)7-13(16)8-12/h2-8,16H,1H3
- InChI Key： HKBRCJGRKJNYTF-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(=CC=1)C1C=C(C#N)C=C(C=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 290
- XLogP3: 3.4
- Topological Polar Surface Area: 69.3
3-Cyano-5-(4-methylthiophenyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB320366-5 g |
3-Cyano-5-(4-methylthiophenyl)phenol, 95%; . |
1261968-27-7 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB320366-5g |
3-Cyano-5-(4-methylthiophenyl)phenol, 95%; . |
1261968-27-7 | 95% | 5g |
€1159.00 | 2025-04-21 |
3-Cyano-5-(4-methylthiophenyl)phenol Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
1261968-27-7 (3-Cyano-5-(4-methylthiophenyl)phenol) Related Products
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